Cas no 2229280-31-1 (2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol)

• Product Name: 2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol
• CAS No: 2229280-31-1
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6448676
• PubChem ID: 165947006
• Update Time: 2025-05-22

2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol
• EN300-1922576
• 2-[(1-aminocyclopropyl)methyl]-6-bromo-4-chlorophenol
• 2229280-31-1

• Inchi： 1S/C10H11BrClNO/c11-8-4-7(12)3-6(9(8)14)5-10(13)1-2-10/h3-4,14H,1-2,5,13H2
• InChI Key： PALZPQJTVSEHOC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CC1(CC1)N)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol

2-(1-Aminocyclopropyl)methyl-6-bromo-4-chlorophenol

The compound 2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol (CAS No. 2229280-31-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic group, a bromine atom, a chlorine atom, and a cyclopropylamine substituent. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of cyclopropylamine-containing compounds in drug discovery and development. The cyclopropylamine moiety in this compound has been shown to enhance the bioavailability and pharmacokinetic properties of molecules, making it an attractive candidate for medicinal chemists. Furthermore, the presence of halogens such as bromine and chlorine in the molecule contributes to its stability and reactivity, which are critical factors in chemical transformations.

The synthesis of 2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol involves a series of carefully designed reactions that ensure high purity and yield. Researchers have employed innovative techniques such as Suzuki coupling and Stille coupling to construct the core structure of this compound. These methods not only improve the efficiency of the synthesis but also minimize environmental impact, aligning with modern green chemistry principles.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, its ability to form stable coordination complexes with transition metals has been leveraged in the creation of novel catalysts for industrial processes. Additionally, the phenolic group in the molecule enables it to participate in hydrogen bonding networks, making it suitable for applications in supramolecular chemistry and self-assembled systems.

From a structural perspective, the 6-bromo-4-chlorophenol fragment serves as a rigid aromatic platform that supports various functional groups. The aminocyclopropylmethyl substituent introduces flexibility and electronic diversity into the molecule, which can be tailored for specific chemical reactions or biological interactions. This balance between rigidity and flexibility is a key feature that distinguishes this compound from others in its class.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions that could be exploited in optoelectronic devices. Moreover, molecular dynamics simulations have demonstrated its potential as a stabilizing agent in polymer blends, enhancing their thermal and mechanical properties.

In conclusion, 2-(1-aminocyclopropyl)methyl-6-bromo-4-chlorophenol (CAS No. 2229280-31-1) is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its distinctive structure, combined with cutting-edge research findings, positions it as a valuable tool for scientists seeking to push the boundaries of chemical innovation.